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Compound of Interest

Ethyl 2-chloro-5-cyano-6-
Compound Name:
methylnicotinate

cat. No.: B1302081

An In-depth Technical Guide to Ethyl 2-chloro-5-
cyano-6-methylnicotinate

This technical guide provides a comprehensive overview of the chemical properties, structure,
and plausible synthetic route for Ethyl 2-chloro-5-cyano-6-methylnicotinate, a substituted
pyridine derivative of interest to researchers, scientists, and drug development professionals.
Due to the limited publicly available information on this specific compound, this guide also
includes data from closely related analogues to provide a broader context.

Chemical Properties and Structure

Ethyl 2-chloro-5-cyano-6-methylnicotinate is a solid organic compound with a molecular
formula of C10H9CIN202 and a molecular weight of 224.64 g/mol .[1] Key identifying information
and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 75894-43-8
Molecular Formula C10H9CIN202 [1]
Molecular Weight 224.64 g/mol [1]
Melting Point 49-51 °C
ethyl 2-chloro-5-cyano-6-
IUPAC Name o
methylnicotinate
VDAPYXHAXWXNDK-
InChl Key
UHFFFAOYSA-N
Physical Form Solid
Purity Typically =295%

The structure of Ethyl 2-chloro-5-cyano-6-methylnicotinate features a pyridine ring
substituted with a chloro group at the 2-position, a cyano group at the 5-position, a methyl
group at the 6-position, and an ethyl carboxylate group at the 3-position.

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for Ethyl 2-chloro-5-cyano-6-
methylnicotinate is not readily available in the public domain, a highly plausible synthetic
route can be derived from established chemical transformations of analogous compounds. The
most probable method involves the chlorination of its precursor, Ethyl 5-cyano-2-hydroxy-6-
methylnicotinate. This precursor is commercially available.

Proposed Synthesis of Ethyl 2-chloro-5-cyano-6-methylnicotinate:

This proposed protocol is based on the general principle of converting 2-hydroxypyridines
(which exist in equilibrium with their 2-pyridone tautomers) to 2-chloropyridines using a
chlorinating agent such as phosphorus oxychloride (POCIs). This is a standard and widely used
method in pyridine chemistry.

Materials:
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o Ethyl 5-cyano-2-hydroxy-6-methylnicotinate

e Phosphorus oxychloride (POCIs)

e Anhydrous solvent (e.g., acetonitrile, N,N-dimethylformamide)

e |ce

» Saturated sodium bicarbonate solution

» Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)
e Anhydrous sodium sulfate or magnesium sulfate

« Silica gel for column chromatography

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend or dissolve Ethyl 5-cyano-2-hydroxy-6-methylnicotinate in an excess of
phosphorus oxychloride or in an anhydrous solvent to which POCIs is added.

e Chlorination: Heat the reaction mixture to reflux and maintain for several hours. The reaction
progress should be monitored by a suitable technique, such as Thin Layer Chromatography
(TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is
consumed.

o Work-up: After completion, cool the reaction mixture to room temperature and then carefully
pour it onto crushed ice with vigorous stirring. This step should be performed in a well-
ventilated fume hood as the quenching of POCIs is highly exothermic and releases HCI gas.

o Neutralization: Neutralize the acidic aqueous mixture by the slow addition of a saturated
sodium bicarbonate solution until the pH is neutral or slightly basic.

o Extraction: Extract the aqueous layer multiple times with an organic solvent like ethyl acetate
or dichloromethane.
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e Drying and Concentration: Combine the organic extracts and dry them over anhydrous
sodium sulfate or magnesium sulfate. Filter off the drying agent and concentrate the solvent
under reduced pressure using a rotary evaporator to obtain the crude product.

« Purification: Purify the crude product by silica gel column chromatography using an
appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure Ethyl 2-
chloro-5-cyano-6-methylnicotinate.

Analytical Characterization:

The structure and purity of the synthesized compound should be confirmed by standard
analytical techniques:

* NMR Spectroscopy (*H and 13C): To confirm the molecular structure and the positions of the
substituents on the pyridine ring.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the nitrile
(C=N) and ester (C=0) stretches.

Logical Relationships in Synthesis

The synthesis of Ethyl 2-chloro-5-cyano-6-methylnicotinate is logically dependent on the
availability of its hydroxypyridine precursor and a suitable chlorination reagent. The general
workflow for this chemical transformation is depicted below.
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Caption: Proposed synthetic workflow for Ethyl 2-chloro-5-cyano-6-methylnicotinate.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no specific information available in peer-reviewed scientific

literature regarding the biological activity or the involvement of Ethyl 2-chloro-5-cyano-6-
methylnicotinate in any signaling pathways. Nicotinic acid and its derivatives are known to
exhibit a wide range of biological activities, and substituted nicotinates are often investigated
for their potential as fungicides, anti-inflammatory agents, and in other therapeutic areas.
However, without specific experimental data for the title compound, any discussion of its
biological role would be speculative. Researchers are encouraged to perform biological
screening to elucidate its potential pharmacological profile.
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Experimental Workflow for Biological Screening

For researchers interested in investigating the biological properties of Ethyl 2-chloro-5-cyano-
6-methylnicotinate, a general experimental workflow for initial screening is proposed below.
This workflow can be adapted based on the specific research focus.

In Vitro Assays

Biochemical and| Cellular Level

(Enzyme Inhibition Assays) (Receptor Binding Assays) (Antimicrobial Screening)

>(CeII-Based Assays
N\ J

Cellular Context

Cytotoxicity Assays) (Signaling Pathway Analysis) (Gene Expression Profiling

In Vivo Models (if WarrantedDd
Gata Analysis and Interpretatioa

Conclusion on Biological Activity
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Caption: General experimental workflow for biological screening.

This guide provides a foundational understanding of Ethyl 2-chloro-5-cyano-6-
methylnicotinate based on currently available data and established chemical principles.
Further experimental investigation is necessary to fully characterize its properties and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.
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